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Compound of Interest

Compound Name: 4-Me-PDTic

CAS No.: 2209073-31-2

Cat. No.: B604988

Get Quote

Content Type: Operational Safety Guide / Standard Operating Procedure (SOP) Target

Audience: Medicinal Chemists, Pharmacologists, Lab Managers, and HSE Officers.

Part 1: Executive Safety Directive
4-Me-PDTic (CAS: 2209073-52-7 for HCl salt) is a high-affinity, selective Kappa Opioid

Receptor (KOR) Antagonist with significant CNS penetrance.[1] Due to its nanomolar potency (

nM) and biological activity within the central nervous system, it must be classified and handled
as a High Potency Active Pharmaceutical Ingredient (HPAPI).

The Core Directive: Treat 4-Me-PDTic as a "P-Listed" equivalent (acutely toxic) substance.

Under no circumstances should this compound, its solutions, or contaminated glassware be

discharged into municipal water systems or general trash. High-temperature incineration is the

only authorized disposal pathway.

Part 2: Technical Characterization & Risk Assessment
Before initiating disposal, the material must be accurately characterized to ensure compatibility

with waste streams.
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Table 1: Physicochemical & Safety Profile
Parameter Data / Specification

Chemical Name

(3R)-7-Hydroxy-N-{(1S)-2-methyl-1-[(4-

methylpiperidin-1-yl)methyl]propyl}-1,2,3,4-

tetrahydroisoquinoline-3-carboxamide

Common Name 4-Me-PDTic

CAS Number
2209073-52-7 (HCl salt); 2209073-31-2 (Free

base)

Molecular Weight 432.43 g/mol (HCl salt approx.)

Pharmacology

Selective KOR Antagonist (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

= 0.37 nM); >8100-fold selective over

-opioid receptors.[1][2][3][4]

Physical State White to off-white solid (powder).

Solubility
Soluble in DMSO, Methanol, Water (pH

dependent).

Hazard Class (GHS)

Acute Tox. (Oral/Inhalation); Target Organ

Toxicity (CNS). Treat as Category 1/2 due to

potency.

RCRA Status
Not specifically listed. Default to P-List

equivalent for safety protocols.
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Expert Insight: The high selectivity for KOR implies that accidental exposure could induce

dysphoria or stress-like responses, distinct from mu-opioid agonists. The low molecular weight

and lipophilicity (LogBB prediction) confirm it crosses the blood-brain barrier easily,

necessitating strict respiratory protection during powder handling.

Part 3: Disposal & Deactivation Protocols
This section details the "Cradle-to-Grave" workflow for 4-Me-PDTic waste.

Protocol A: Solid Waste (Pure Compound & Contaminated Solids)
Applicability: Expired powder, weighing boats, gloves, paper towels.

Segregation: Do not mix with general lab trash. Use a dedicated Yellow Biohazard/Chemo

Waste Bag or a Rigid Black Container (RCRA Hazardous).

Primary Containment: Place the solid waste inside a clear zip-lock bag or sealable jar inside

the fume hood.

Labeling: Label clearly as:

Content: "High Potency Organic Solid (4-Me-PDTic) - Toxic"

Hazards: Toxic, CNS Active.

Disposal Path: Transfer to the facility's Hazardous Waste Storage Area for Incineration

(Code: INCIN).

Protocol B: Liquid Waste (Mother Liquors & HPLC Effluent)
Applicability: Reaction mixtures, stock solutions in DMSO/MeOH.

Solvent Compatibility: 4-Me-PDTic is stable in organic solvents. Ensure the waste container

is compatible with the solvent (e.g., HDPE for aqueous/alcohols, Glass for halogenated).
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Bulking:

Small Volumes (<50 mL): Absorb onto vermiculite or charcoal in a solid waste jar.

Large Volumes (>50 mL): Pour into a dedicated "High Hazard Organic Liquid" carboy.

Quenching (Optional but Recommended):

For aqueous residues, treat with 10% Sodium Hypochlorite (Bleach) for 30 minutes to

oxidize the tetrahydroisoquinoline core before disposal. Note: This reduces biological

activity but does not negate the need for chemical waste disposal.

Final Disposal:Fuel Blending or Incineration. Never sewer.

Protocol C: Surface Decontamination
Applicability: Balance areas, fume hood surfaces, spill cleanup.

Preparation: Prepare a fresh solution of 10% Bleach (Sodium Hypochlorite) or a commercial

oxidative cleaner (e.g., Virkon S).

Application: Spray the contaminated surface and allow a contact time of 10–15 minutes. The

oxidative environment disrupts the tertiary amine and phenol moieties, reducing

pharmacological potency.

Removal: Wipe with paper towels (dispose of as Solid Waste - Protocol A).

Rinse: Follow with a 70% Ethanol or Isopropanol wipe to remove salt/bleach residue.

Part 4: Visualizing the Workflow
The following diagram illustrates the decision logic for segregating 4-Me-PDTic waste streams

to ensure compliance and safety.
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Figure 1: Decision matrix for the segregation and disposal of 4-Me-PDTic waste streams. Note

that incineration is the universal endpoint for all streams.

Part 5: Emergency Response
In the event of a spill or exposure, immediate action is required to mitigate the potent CNS

effects.

Inhalation/Eye Contact: Move to fresh air immediately. Flush eyes for 15 minutes. Seek

medical attention—inform responders that the substance is a Kappa Opioid Antagonist.
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Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol immediately on

skin, as it may enhance transdermal absorption of the lipophilic compound.

Spill Cleanup:

Evacuate the immediate area.

Don full PPE (Tyvek suit, double nitrile gloves, N95 or PAPR).

Cover spill with wet paper towels (to prevent dust) or absorbent pads.

Apply 10% bleach solution over the pads.

Collect all material into a hazardous waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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